![molecular formula C27H26N4O6S2 B2929222 Ethyl 2-[6-acetamido-2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-1,3-benzothiazol-3-yl]acetate CAS No. 865248-57-3](/img/structure/B2929222.png)
Ethyl 2-[6-acetamido-2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-1,3-benzothiazol-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Characterization
- OxymaPure/DIC Reagent Efficiency : A study by El‐Faham et al. (2013) demonstrated the efficiency of OxymaPure (ethyl 2-cyano-2-(hydroxyimino)acetate) when used with the carbodiimide (DIC) approach for synthesizing a novel series of α-ketoamide derivatives. These derivatives, related in structure to the compound , showed superior yield and purity compared to other methods, indicating the utility of such compounds in the synthesis of complex organic molecules (El‐Faham et al., 2013).
Biological Activities
- Antimicrobial and Pharmacological Screening : Patel et al. (2009) synthesized fluoro substituted benzothiazoles, comprising sulphonamido quinazolinyl imidazole, and screened them for antimicrobial, antiinflammatory, anticonvulsant, and anthelmintic activities. These compounds, sharing the core benzothiazole structure with the compound , demonstrated potential for biological and pharmacological applications (Patel et al., 2009).
Chemical Reactivity and Applications
- Novel Reactions and Synthetic Applications : Research by Ueda et al. (1988) on substituted (1,2-benzisoxazol-3-yl) acetates, which share reactivity characteristics with the target compound, revealed novel ring transformations and dimerization reactions under basic conditions. These findings contribute to the understanding of the reactivity of such compounds and their potential applications in synthetic organic chemistry (Ueda et al., 1988).
properties
IUPAC Name |
ethyl 2-[6-acetamido-2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H26N4O6S2/c1-4-37-25(33)16-31-23-14-11-19(28-18(3)32)15-24(23)38-27(31)29-26(34)21-7-5-6-8-22(21)30-39(35,36)20-12-9-17(2)10-13-20/h5-15,30H,4,16H2,1-3H3,(H,28,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLHRRYOCKPYLTP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=C(C=C(C=C2)NC(=O)C)SC1=NC(=O)C3=CC=CC=C3NS(=O)(=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H26N4O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
566.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[6-acetamido-2-[2-[(4-methylphenyl)sulfonylamino]benzoyl]imino-1,3-benzothiazol-3-yl]acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.